Deoxy-bigchap

Description

Deoxy-bigCHAP, also known as N,N-Bis[3-(D-gluconamido)propyl]deoxycholamide, is a non-ionic detergent primarily utilized for solubilizing cell membranes . It is valued for its ease of removal via dialysis and low UV absorption, making it suitable for applications like membrane solubilization and proteomic analysis . Deoxy-bigCHAP is water-soluble and has increased solubility compared to CHAPS, another non-ionic detergent commonly used for membrane solubilization .

This detergent possesses deoxycholic acid and a gluconamide polar group . It has a critical micelle concentration (CMC) of 1.1-1.4mM at 25°C . Solutions can be prepared at a concentration of 50mg/ml in water, and it is also soluble in DMSO or methanol . Due to its low UV absorbance, deoxy-BIGCHAP is suitable for determining protein concentrations .

While polyoxyethylene ether non-ionic detergents were previously common, they presented issues such as protein denaturation and low CMC values, which made separation by dialysis difficult . Deoxy-bigCHAP, along with detergents like n-Octyl-β-D-glucoside, CHAPS, and CHAPSO, addresses these problems and is widely used today, particularly in ion exchange chromatography purification . Safety guidelines recommend storing it in tightly closed containers under cool, dry conditions .

• CAS No.: 86303-23-3
• Product Name: Deoxy-bigchap
• Molecular Formula: C42H75N3O15
• Molecular Weight: 862.1 g/mol
• IUPAC Name: N-[3-[4-(3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl-[3-(2,3,4,5,6-pentahydroxyhexanoylamino)propyl]amino]propyl]-2,3,4,5,6-pentahydroxyhexanamide
• Standard InChI: InChI=1S/C42H75N3O15/c1-22(26-9-10-27-25-8-7-23-18-24(48)12-13-41(23,2)28(25)19-31(51)42(26,27)3)6-11-32(52)45(16-4-14-43-39(59)37(57)35(55)33(53)29(49)20-46)17-5-15-44-40(60)38(58)36(56)34(54)30(50)21-47/h22-31,33-38,46-51,53-58H,4-21H2,1-3H3,(H,43,59)(H,44,60)
• Standard InChIKey: OJSUWTDDXLCUFR-UHFFFAOYSA-N
• SMILES: CC(CCC(=O)N(CCCNC(=O)C(C(C(C(CO)O)O)O)O)CCCNC(=O)C(C(C(C(CO)O)O)O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C
• Canonical SMILES: CC(CCC(=O)N(CCCNC(=O)C(C(C(C(CO)O)O)O)O)CCCNC(=O)C(C(C(C(CO)O)O)O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C
• Synonyms: N,N-Bis[3-D-gluconamidopropyl]-deoxycholamide_x000B_
• PubChem Compound: 3609263
• Last Modified: Sep 14 2023